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Compound of Interest

Compound Name:

4-(4-

methoxyphenyl)sulfanylbenzoic

Acid

Cat. No.: B1312769 Get Quote

Essential Safety and Handling Guide for 4-(4-
methoxyphenyl)sulfanylbenzoic Acid
Disclaimer: No specific Safety Data Sheet (SDS) for 4-(4-methoxyphenyl)sulfanylbenzoic
Acid (CAS No. 110046-23-6) was publicly available at the time of this writing. The following

guidance is a conservative amalgamation of safety data from structurally similar compounds,

including benzoic acid, 4-methoxybenzoic acid, and other substituted benzoic acid derivatives.

It is imperative to handle this compound with caution and to perform a thorough risk

assessment before use.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-(4-
methoxyphenyl)sulfanylbenzoic Acid. The information is designed to supplement, not

replace, institutional safety protocols and professional judgment.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 4-(4-methoxyphenyl)sulfanylbenzoic Acid should be

treated as a substance that may cause skin, eye, and respiratory irritation.[1][2][3][4] All

handling should occur in a well-ventilated area, preferably within a chemical fume hood.[1][4][5]
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Recommended Personal Protective Equipment:

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 (EU) or OSHA 29 CFR

1910.133 standards.[2][5]

To prevent eye contact which

may cause serious irritation.[1]

[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or apron.[1][2][3][5]

To avoid skin contact which

may lead to irritation.[1][3][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

dust is generated and

engineering controls are

insufficient.[5]

To prevent inhalation of dust or

vapors that could cause

respiratory tract irritation.[1][3]

First-Aid Measures
Immediate action is crucial in case of accidental exposure.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2][6]

Skin Contact

Remove contaminated clothing and wash the

affected skin area with soap and plenty of water.

If irritation persists, seek medical attention.[3][4]

[7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink 2-4 cupfuls of milk or water.

Seek immediate medical attention.[6][8]

Handling and Storage
Proper handling and storage are vital to maintain the chemical's integrity and prevent

accidents.

Handling: Avoid creating dust.[2][4][5] Use in a well-ventilated area or a chemical fume hood.

[1][4][5] Wash hands thoroughly after handling.[4][8] Avoid contact with skin, eyes, and

clothing.[2][5][8]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3][7][8]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[9]

Accidental Release and Disposal Plan
In the event of a spill, prompt and appropriate action is necessary.

Spill Response:
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Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 1.

For solid spills, carefully sweep or scoop up the material to avoid generating dust and

place it in a suitable, labeled container for disposal.[2][5]

Do not wash spills into the sewer system.[8][9]

After the material has been collected, clean the spill area with a suitable solvent or

detergent and water.

Disposal: Dispose of the chemical and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[7] It may be necessary to

dispose of this compound as hazardous waste.[8][9] Contact a licensed professional waste

disposal service.

Physicochemical and Safety Data (Based on
Analogs)
The following table summarizes key quantitative data from structurally similar compounds to

provide an estimate of the expected properties of 4-(4-methoxyphenyl)sulfanylbenzoic Acid.
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Property 4-Methoxybenzoic acid Benzoic Acid

Physical State Powder Solid[2] Solid

Appearance Light cream[2] White Crystalline

Molecular Formula C8H8O3[2] C7H6O2

Molecular Weight 152.15 g/mol [2] 122.12 g/mol

Melting Point 181 - 186 °C[2] 122 °C

Boiling Point 275 °C @ 760 mmHg[2] 249 °C

Flash Point 185 °C[2] 121 °C

Autoignition Temperature 250 °C[2] 570 °C

Safe Handling Workflow
The following diagram illustrates the standard operational workflow for handling 4-(4-
methoxyphenyl)sulfanylbenzoic Acid, from preparation to disposal.
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Safe Handling Workflow for 4-(4-methoxyphenyl)sulfanylbenzoic Acid
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Caption: A flowchart outlining the key steps for the safe handling of 4-(4-
methoxyphenyl)sulfanylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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